2-Amino-3-(2-methylidenecyclopropyl)butanoic acid
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Overview
Description
2-Amino-3-(2-methylidenecyclopropyl)butanoic acid is a natural product found in Aesculus californica with data available.
Scientific Research Applications
Antimicrobial and Antifungal Activity
A study by Mickevičienė et al. (2015) synthesized derivatives of butanoic acids, including those similar to 2-Amino-3-(2-methylidenecyclopropyl)butanoic acid. These compounds showed significant antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, and notable antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).
Nonlinear Optical Materials
Vanasundari et al. (2018) investigated derivatives of butanoic acid, which include compounds structurally related to this compound. The study indicated that these compounds are good candidates for nonlinear optical materials due to their dipole moment and hyperpolarizabilities (Vanasundari et al., 2018).
Inhibitor of Mycolic Acid Biosynthesis
Research by Hartmann et al. (1994) explored the synthesis of methyl esters of butanoic acid analogues. Their findings suggested that these compounds, closely related to this compound, could inhibit mycolic acid biosynthesis, a process important in certain bacterial species (Hartmann et al., 1994).
Synthesis of Glufosinate
A study by Sakakura et al. (1991) involved the synthesis of glufosinate, a compound that contains a butanoic acid structure similar to this compound. This process involved hydroformylation-amidocarbonylation, indicating potential industrial applications in the synthesis of related compounds (Sakakura et al., 1991).
GABA(B) Receptor Agonists
Research by Ong et al. (1997) on thienyl analogs of baclofen, which includes structures akin to this compound, showed that these compounds can act as GABA(B) receptor agonists. This suggests potential applications in neuropharmacology and neuroscience (Ong et al., 1997).
Properties
CAS No. |
19822-83-4 |
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Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.19 g/mol |
IUPAC Name |
2-amino-3-(2-methylidenecyclopropyl)butanoic acid |
InChI |
InChI=1S/C8H13NO2/c1-4-3-6(4)5(2)7(9)8(10)11/h5-7H,1,3,9H2,2H3,(H,10,11) |
InChI Key |
OJGYMABOCUEUFF-UHFFFAOYSA-N |
SMILES |
CC(C1CC1=C)C(C(=O)O)N |
Canonical SMILES |
CC(C1CC1=C)C(C(=O)O)N |
Synonyms |
α-Amino-β-methyl-2-methylenecyclopropanepropionic acid |
Origin of Product |
United States |
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